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Technical Guide: Dihydrocyclosporin A (CAS 59865-15-5)[1]

Correction & Scope Note

Input Query Alert: The CAS number 59885-15-5 provided in the request appears to be a
typographical error. No standard chemical registry exists for this specific string. Target
Substance: Based on the structural format and research context (Cyclosporin analogs), this
guide focuses on Dihydrocyclosporin A (CAS 59865-15-5).[1] Rationale: Dihydrocyclosporin A
is the hydrogenated metabolite of Cyclosporin A and is a critical "negative control” tool in
immunology and transporter biology due to its distinct lack of calcineurin-inhibiting activity
despite structural similarity.

Executive Summary

Dihydrocyclosporin A (Dihydro-CsA) is a semisynthetic derivative and metabolite of the potent
immunosuppressant Cyclosporin A (CsA).[1] While it retains high affinity for Cyclophilin (Cyp)
and P-glycoprotein (P-gp), it lacks the ability to inhibit Calcineurin (PP2B).[1]

This unique pharmacological profile makes Dihydro-CsA an essential molecular scalpel for
researchers: it allows the decoupling of Cyclophilin-binding effects (e.g., viral replication

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b11894316#bc-rfq
https://cymitquimica.com/products/TR-D448865/dihydro-cyclosporin-a/
https://cymitquimica.com/products/TR-D448865/dihydro-cyclosporin-a/
https://cymitquimica.com/products/TR-D448865/dihydro-cyclosporin-a/
https://cymitquimica.com/products/TR-D448865/dihydro-cyclosporin-a/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11894316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

inhibition, cytoprotection) from Calcineurin-dependent immunosuppression (e.g., NFAT
activation).[1]

Chemical Identity & Structural Analysis

Property Data
Chemical Name Dihydrocyclosporin A
CAS Registry Number 59865-15-5
Dihydro-CsA; Cyclosporin EP Impurity B; 6-
Synonyms ) )
Dihydrocyclosporin A
Molecular Formula Ce2H113N11012
Molecular Weight 1204.63 g/mol

) Hydrogenation of the vinyl group on the amino
Structural Difference ) )
acid residue 1 (MeBmt) to an ethyl group.[1]

Soluble in DMSO (>50 mg/mL), Ethanol (>20

Solubilit
Y mg/mL), Methanol.[1] Insoluble in water.

Appearance White to off-white crystalline powder.

Mechanism of Action: The "Gain of Function"
Divergence

To understand Dihydro-CsA, one must contrast it with Cyclosporin A.

e Cyclosporin A (CsA): Binds to Cyclophilin A (CypA).[1][2][3] This binary complex (CsA-CypA)
gains a new surface that binds and inhibits Calcineurin, blocking T-cell activation.[1][2]

o Dihydro-CsA: Binds to Cyclophilin A with similar affinity. However, the structural change
(saturation of the butenyl side chain) prevents the binary complex from effectively
binding/inhibiting Calcineurin.

Key Research Utility:
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e Immunology: Used as a negative control to prove that a biological effect is Calcineurin-
dependent. If CsA works but Dihydro-CsA does not, the mechanism involves Calcineurin.[4]

 Virology (HCV/HIV): Used to study Cyclophilin inhibition.[1][4] If both CSA and Dihydro-CsA
block viral replication, the mechanism is likely via Cyclophilin inhibition, not
immunosuppression.

 MDR Research: Acts as a P-glycoprotein (MDR1) inhibitor, reversing multi-drug resistance
without systemic immunosuppression.[1]

Pathway Visualization

NFAT
Dephosphorylation

T-Cell Activation
(IL-2 Production)

Calcineurin
(PP2B)

CsA-Cyp INHIBITS >
Complex - Blocks

NO Binding/Inhibition /A
I - Viral Replication
DHCsA-Cyp - (HCVIHIV)
Complex Blocks | 4

Cyclosporin A
(CsA)

Binds High Affinity
Cyclophilin
(PPlase)

Dihydro-CsA
(CAS 59865-15-5)

Click to download full resolution via product page

Figure 1: Functional divergence between CsA and Dihydro-CsA.[1][5] Note that while both
inhibit Cyclophilin (affecting viral replication), only CsA inhibits Calcineurin to block T-cell
activation.[1]

Experimental Protocols
Protocol A: Preparation of Stock Solutions

Dihydro-CsA is hydrophobic. Proper solubilization is critical to prevent precipitation in aqueous
media.

e Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide) or Ethanol (absolute).[1]

o Concentration: Prepare a 10 mM stock solution.
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o Calculation: MW = 1204.6 g/mol . Dissolve 12.05 mg in 1.0 mL of DMSO.

o Storage: Aliquot into amber glass vials (to minimize adsorption to plastic) and store at -20°C.
Stable for >1 year.

e Aqueous Dilution:
o Dilute into culture medium immediately prior to use.
o Max Final DMSO: Keep <0.1% (v/v) to avoid solvent toxicity.[1]

o Note: A "crash-out" (precipitation) may occur if diluted too rapidly into cold buffer.[1] Add
dropwise to warm (37°C) medium with vortexing.

Protocol B: In Vitro Specificity Assay (T-Cell vs. P-gp)

Objective: To distinguish if a drug candidate acts via immunosuppression or transporter
inhibition.[1]

Step 1: Setup
e Cell Lines:
o Jurkat T-cells (for immmunosuppression assay).[1]
o MDR1-overexpressing cells (e.g., Caco-2 or MDCK-MDR1) (for transporter assay).[1]
o Controls:
o Positive Control: Cyclosporin A (1 uM).[1]
o Negative/Specificity Control: Dihydro-CsA (1 uM).[1]
o Vehicle Control: 0.1% DMSO.
Step 2: Calcineurin/NFAT Assay (Immunosuppression)[1]

o Stimulate Jurkat cells with PMA (50 ng/mL) and lonomycin (1 uM).[1]
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e Treat with CsA or Dihydro-CsA (0.1 - 10 uM) for 24 hours.
o Readout: Measure IL-2 secretion via ELISA.
o Expected Result:
o CsA: Potent inhibition of IL-2 (IC50 = 10-50 nM).[1]
o Dihydro-CsA: No significant inhibition (or >100-fold higher IC50).[1]

Step 3: Rhodamine-123 Efflux Assay (P-gp Inhibition)

Load MDRL1 cells with Rhodamine-123 (fluorescent P-gp substrate) for 30 mins.[1]

Wash cells and add efflux buffer containing CsA or Dihydro-CsA.

Incubate for 60 mins at 37°C.

Readout: Measure intracellular fluorescence via Flow Cytometry.

Expected Result:
o CsA: High fluorescence retention (P-gp inhibited).[1]
o Dihydro-CsA: High fluorescence retention (P-gp inhibited).[1]

Safety & Stability

o Hazard Classification: Although less biologically active than CsA, treat as a Potent Bioactive
Compound.

o GHS Hazards: Suspected carcinogen (based on CsA structural homology); Reproductive
toxicity.[1]

e Handling:
o Use a biosafety cabinet/fume hood.

o Wear nitrile gloves (double-gloving recommended for DMSO solutions).[1]
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o Deactivate spills with 10% bleach solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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